Cas no 198474-61-2 (Boc-Pen(pMeBzl)-OH . DCHA)

• Product Name: Boc-Pen(pMeBzl)-OH . DCHA
• CAS No: 198474-61-2
• MF: C₃₀H₅₀N₂O₄S
• MW: 534.794007778168
• MDL: MFCD00235907
• CID: 66516
• Update Time: 2025-06-13

Boc-Pen(pMeBzl)-OH . DCHA Chemical and Physical Properties

Names and Identifiers

• N-tert-Butyloxycarbonyl-S-(4-methylbenzyl)-D-penicillamine dicyclohexylamine
• N-tert-Butyloxycarbonyl-3-[[(4-methylphenyl)methyl]thio]-L-valine N-cyclohexylcyclohexanamine (1:1)
• Boc-Pen(pMeBzl)-OH.DCHA
• Boc-Pen(pMeBzl)-OH
• Boc-L-Pen(MBzl)-OH*DCHA
• BOC-PEN(4-MEBZL)-OH
• Boc-Pen(Mbzl)-OH · DCHA
• (2R)-2-[(tert-butoxycarbonyl)amino]-3-methyl-3-{[(4-methylphenyl)methyl]sulfanyl}butanoic acid
• Boc-Pen(Mbzl)-OH
• BOC-PEN(CH 3BZL)-OH
• BOC-PEN(MEB)-OHDCHA
• Boc-L-Pen(pMeBzl)-OH
• BOC-PEN(MBZL)-OH DCHA
• BOC-PEN(PMEBZL)-OH DCHA
• BOC-PEN(4-MEBZL)-OH DCHA
• Boc-Pen(pMeBzl)-OH . DCHA

• MDL： MFCD00235907
• Inchi： 1S/C18H27NO4S.C12H23N/c1-12-7-9-13(10-8-12)11-24-18(5,6)14(15(20)21)19-16(22)23-17(2,3)4;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h7-10,14H,11H2,1-6H3,(H,19,22)(H,20,21);11-13H,1-10H2/t14-;/m1./s1
• InChI Key： XIWRVVSYJKYAIZ-PFEQFJNWSA-N
• SMILES： S(CC1C=CC(C)=CC=1)C(C)(C)[C@@H](C(=O)O)NC(=O)OC(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 534.34900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 11

Experimental Properties

• PSA: 112.96000
• LogP: 8.00790

Boc-Pen(pMeBzl)-OH . DCHA Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Boc-Pen(pMeBzl)-OH . DCHA

Professional Introduction to Boc-Pen(pMeBzl)-OH . DCHA and CAS No. 198474-61-2

The compound with the CAS number 198474-61-2 and the product name Boc-Pen(pMeBzl)-OH . DCHA represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

Boc-Pen(pMeBzl)-OH . DCHA is a protected derivative of penicillamine, a well-known α-amino acid analog that has been extensively studied for its pharmacological properties. The compound features a Boc (tert-butoxycarbonyl) protecting group on the penicillamine backbone, which enhances stability and facilitates further chemical modifications. The presence of a p-methoxybenzyl (pMeBzl) group further modulates the reactivity and binding affinity of the molecule, making it a valuable intermediate in synthetic organic chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents based on penicillamine derivatives. These compounds have shown promise in treating various neurological and autoimmune disorders. For instance, studies have demonstrated that Boc-Pen(pMeBzl)-OH . DCHA exhibits significant potential as a precursor for designing targeted therapies for conditions such as rheumatoid arthritis and Wilson's disease. The protective group provided by the Boc moiety allows for selective functionalization, enabling chemists to tailor the molecule's properties for specific biological targets.

The role of DCHA (N,N-dimethyl-N-(2-chloroethyl)ammonium chloride) in this compound is equally crucial. DCHA acts as a phase-transfer catalyst and reagent, facilitating various organic transformations that are essential for synthesizing complex pharmaceutical intermediates. Its ability to enhance reaction efficiency and yield makes it an indispensable component in the preparation of Boc-Pen(pMeBzl)-OH . DCHA. This synergy between the Boc protecting group and DCHA ensures that the compound remains highly reactive while maintaining structural integrity, which is critical for subsequent biological evaluations.

Recent advancements in computational chemistry have further illuminated the mechanistic aspects of Boc-Pen(pMeBzl)-OH . DCHA's reactivity. Molecular modeling studies have revealed that the pMeBzl group influences the compound's electronic distribution, thereby modulating its interactions with biological targets. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles. Additionally, high-throughput screening techniques have been employed to identify novel analogs with enhanced efficacy and reduced side effects.

The synthesis of Boc-Pen(pMeBzl)-OH . DCHA involves a multi-step process that requires precise control over reaction conditions. The initial step typically involves the formation of a penicillamine derivative followed by selective protection with Boc chloride in the presence of a base. Subsequent introduction of the pMeBzl group is achieved through nucleophilic substitution reactions, often catalyzed by DCHA. Each step must be carefully optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

In conclusion, Boc-Pen(pMeBzl)-OH . DCHA (CAS No. 198474-61-2) represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents. The combination of advanced synthetic methodologies and computational studies continues to unlock new possibilities for this compound, underscoring its importance in ongoing research efforts.